Cas no 1394116-62-1 (1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one)

• Product Name: 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one
• CAS No: 1394116-62-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5160039
• PubChem ID: 71756243
• Update Time: 2026-03-04

1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Furan-2-yl-2-morpholin-3-yl-ethanone
• 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one

• Inchi： 1S/C10H13NO3/c12-9(10-2-1-4-14-10)6-8-7-13-5-3-11-8/h1-2,4,8,11H,3,5-7H2
• InChI Key： GYZCJDVHZYQKEU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CO1)CC1COCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one

Research Brief on 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one (CAS: 1394116-62-1): Recent Advances and Applications

The compound 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one (CAS: 1394116-62-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one as a versatile scaffold for the development of novel bioactive molecules. Its furan and morpholine moieties contribute to its ability to interact with various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of protein kinases, showcasing its potential in oncology research.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one. A recent publication in Organic Process Research & Development (2024) described a scalable and environmentally friendly synthetic route, utilizing catalytic methods to reduce waste and improve efficiency. This development is particularly relevant for industrial-scale production, addressing previous challenges in large-scale synthesis.

Pharmacological evaluations have revealed promising results for this compound. Preclinical studies indicate that 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one exhibits moderate blood-brain barrier permeability, making it a candidate for central nervous system (CNS) drug development. Additionally, its metabolic stability and low cytotoxicity profile, as reported in a 2023 Toxicology and Applied Pharmacology article, further support its potential as a therapeutic agent.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is exploring structural modifications to enhance its selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(furan-2-yl)-2-(morpholin-3-yl)ethan-1-one represents a promising chemical entity with diverse applications in drug discovery. Its recent progress in synthesis, biological evaluation, and target engagement underscores its value as a research tool and potential therapeutic. Future studies will likely focus on expanding its therapeutic scope and addressing remaining pharmacological challenges.